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Compound of Interest

Compound Name: Biotin-D-Sulfoxide

Cat. No.: B8067910 Get Quote

Essential Safety and Handling Guide for Biotin-
D-Sulfoxide
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Biotin-D-Sulfoxide in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

maintain laboratory integrity.

Hazard Identification and Classification
Biotin-D-Sulfoxide, a metabolite of biotin, is a chemical compound that requires careful

handling in a laboratory environment. While specific toxicity data for Biotin-D-Sulfoxide is

limited, the safety data for its stereoisomer, Biotin (R)-Sulfoxide, indicates that it is harmful if

swallowed[1]. As a precautionary measure, it is recommended to handle Biotin-D-Sulfoxide
with the same level of caution.

GHS Classification:

Acute Toxicity - Oral (Category 4), H302: Harmful if swallowed[1]

Signal Word: Warning[1]

Hazard Pictogram:
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Physical and Chemical Properties
Understanding the physical and chemical properties of Biotin-D-Sulfoxide is crucial for safe

handling and storage.

Property Value

Chemical Formula C₁₀H₁₆N₂O₄S[2][3]

Molecular Weight 260.31 g/mol

Appearance Solid

Solubility

Slightly soluble in Acetonitrile and DMSO.

Slightly soluble in water. Soluble in dilute alkali

hydroxide solution, alcohol and ether.

Storage Temperature -20°C

Stability Stable for at least 4 years when stored at -20°C.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Biotin-D-Sulfoxide
to minimize exposure and ensure personal safety.
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PPE Category Recommended Equipment

Eye Protection

Chemical safety goggles or glasses approved

under government standards such as NIOSH

(US) or EN 166 (EU) are required to protect

against dust particles and splashes.

Hand Protection

Chemical-resistant, impervious gloves (e.g.,

nitrile rubber) should be worn. Always inspect

gloves before use and use proper glove removal

technique to avoid skin contact.

Body Protection
A laboratory coat or appropriate work uniform

should be worn to prevent skin exposure.

Respiratory Protection

If dust is generated, a NIOSH-approved N95 or

P1 (EN 143) dust mask should be used. For

higher exposure risks, a respirator may be

necessary. Work should ideally be conducted in

a fume hood or well-ventilated area.

Step-by-Step Handling and Operational Plan
A systematic approach to handling Biotin-D-Sulfoxide from receipt to disposal is critical for

safety and experimental accuracy.
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Operational Workflow for Handling Biotin-D-Sulfoxide

Preparation

Handling

Post-Handling

Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Prepare a clean and designated workspace
(preferably in a chemical fume hood)

Retrieve Biotin-D-Sulfoxide from -20°C storage

Allow the container to equilibrate to room temperature
before opening to prevent moisture condensation

Weigh the required amount of the solid compound
using a calibrated balance in a contained environment

Prepare solutions by dissolving in an appropriate solvent
(e.g., DMSO), adding the solvent to the solid slowly

Securely cap and seal the stock container

Return the stock container to -20°C storage

Clean the workspace and any equipment used

Dispose of contaminated PPE and waste materials
in accordance with local, state, and federal regulations

Click to download full resolution via product page

Caption: Operational Workflow for Handling Biotin-D-Sulfoxide.
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First Aid Measures
In the event of exposure to Biotin-D-Sulfoxide, immediate action is required.

Exposure Route First Aid Procedure

If Swallowed

Immediately call a poison center or doctor.

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person.

In Case of Skin Contact

Remove contaminated clothing immediately.

Wash the affected area with soap and plenty of

water. If skin irritation occurs, consult a

physician.

In Case of Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists,

seek medical attention.

If Inhaled

Move the person to fresh air. If they are not

breathing, give artificial respiration. Consult a

physician if you feel unwell.

Spill and Disposal Plan
A clear plan for managing spills and disposing of waste is essential to prevent contamination

and ensure a safe laboratory environment.
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Spill Response Decision Tree for Biotin-D-Sulfoxide

Spill Occurs

Assess the spill size and risk

Is it a small, manageable spill?

Large Spill Procedure

No

Clean up the spill

Yes

Evacuate the immediate area
and alert others

Contact Environmental Health and Safety (EHS)

Spill Managed

Wear appropriate PPE.
Cover the spill with absorbent material.

Carefully sweep or scoop up the material.
Place in a sealed container for disposal.

Decontaminate the spill area

Dispose of waste according to institutional guidelines

Click to download full resolution via product page

Caption: Spill Response Decision Tree.
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Disposal:

All waste materials, including contaminated PPE, empty containers, and spilled material,

must be disposed of in accordance with local, regional, national, and international

regulations.

Do not allow the product or large quantities of it to enter drains or watercourses.

Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sulfoxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8067910#personal-protective-equipment-for-
handling-biotin-d-sulfoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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